Cas no 57477-12-0 (Propanedioic acid,2-(3-pyridinylmethyl)-, 1,3-diethyl ester)

• Product name: Propanedioic acid,2-(3-pyridinylmethyl)-, 1,3-diethyl ester
• CAS No: 57477-12-0
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 377483
• PubChem ID: 93679

Propanedioic acid,2-(3-pyridinylmethyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(3-pyridinylmethyl)-, 1,3-diethyl ester
• diethyl (3-pyridylmethyl)malonate
• diethyl 2-(pyridin-3-ylmethyl)propanedioate
• diethyl (pyridin-3-ylmethyl)propanedioate
• 57477-12-0
• DTXSID80206088
• SCHEMBL7345369
• UNII-JY9CJH2WQQ
• EINECS 260-758-5
• GBCNXGKAGMMHMV-UHFFFAOYSA-N
• JY9CJH2WQQ
• diethyl 2-(pyridin-3-ylmethyl)malonate
• 1,3-DIETHYL 2-(PYRIDIN-3-YLMETHYL)PROPANEDIOATE
• AKOS018015201
• Diethyl 2-(3-pyridinylmethyl) malonate
• NS00033730
• PROPANEDIOIC ACID, 2-(3-PYRIDINYLMETHYL)-, 1,3-DIETHYL ESTER
• Diethyl(3-pyridylmethyl)malonate

• Inchi： InChI=1S/C13H17NO4/c1-3-17-12(15)11(13(16)18-4-2)8-10-6-5-7-14-9-10/h5-7,9,11H,3-4,8H2,1-2H3
• InChI Key： GBCNXGKAGMMHMV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1=CN=CC=C1)C(=O)OCC

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49